N-cyclopropyl-4-ethylcyclohexan-1-amine

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• SMILES: CCC1CCC(CC1)NC2CC2
• InChI: InChI=1S/C11H21N/c1-2-9-3-5-10(6-4-9)12-11-7-8-11/h9-12H,2-8H2,1H3
• InChIKey: ZNBJURGRKZHTSI-UHFFFAOYSA-N

N-Cyclopropyl-4-ethylcyclohexan-1-amine Overview

N-Cyclopropyl-4-ethylcyclohexan-1-amine (CAS 926196-66-9) is a secondary amine building block featuring a cyclohexane core with a 4-ethyl substituent and an N-cyclopropyl group . It is predominantly offered as the hydrochloride salt (CAS 1177316-81-2) for enhanced handling and solubility . This compound belongs to a class of substituted cyclohexylamines and cyclopropylamines that are of interest as intermediates in medicinal chemistry, particularly in the development of ligands targeting GPCRs and epigenetic enzymes [1]. Its structural features, including the strained cyclopropyl ring and lipophilic ethyl group, are intended to modulate physicochemical and pharmacological properties [2].

● Conformationally restricted secondary amine building block

● Hydrochloride salt form enhances handling and solubility

● Supports medicinal chemistry lead optimization for GPCR and epigenetic targets

• [1] Mercurio, P., et al. (2014). Synthesis, biological activity and mechanistic insights of 1-substituted cyclopropylamine derivatives: A novel class of irreversible inhibitors of histone demethylase KDM1A. European Journal of Medicinal Chemistry, 86, 352-363. View Source
• [2] Watanabe, M., et al. (2010). Investigation of the Bioactive Conformation of Histamine H3 Receptor Antagonists by the Cyclopropylic Strain-Based Conformational Restriction Strategy. Journal of Medicinal Chemistry, 53(9), 3585-3593. View Source

N-Cyclopropyl-4-ethylcyclohexan-1-amine Substitution Evidence

Generic substitution among cyclohexylamine or cyclopropylamine analogs is scientifically unsound without explicit quantitative validation. The specific arrangement of the N-cyclopropyl group and the 4-ethyl substituent on the cyclohexane ring is not arbitrary; it is a deliberate design feature intended to impose specific conformational constraints and modulate lipophilicity [1]. Class-level inferences indicate that even minor positional isomerism (e.g., 2-ethyl vs. 4-ethyl) or variation in the N-alkyl group can drastically alter receptor binding affinity, as observed in related series . Therefore, assuming functional equivalence between N-cyclopropyl-4-ethylcyclohexan-1-amine and its closest analogs (e.g., the unsubstituted parent, positional isomers, or different N-alkyl derivatives) without direct comparative data is a high-risk proposition for research integrity.

Unsubstituted parent core may exhibit lower lipophilicity, altering membrane permeability profile.

Positional isomers (e.g., 3-cyclopropyl-4-ethyl) may shift conformational preference and reactivity.

Different N-alkyl groups can drastically alter receptor binding affinity; functional equivalence cannot be assumed.

• [1] Liu, H., et al. (2008). Cyclopropyl amine derivatives. U.S. Patent Application No. US20080242653. View Source

N-Cyclopropyl-4-ethylcyclohexan-1-amine Quantitative Evidence

Lipophilicity vs Unsubstituted Core

The addition of a 4-ethyl group and an N-cyclopropyl moiety to the cyclohexylamine core results in a significant, quantifiable increase in calculated lipophilicity (cLogP). This is a critical parameter for optimizing membrane permeability and target engagement. The unsubstituted cyclohexylamine analog, N-cyclopropylcyclohexanamine, serves as a baseline comparator . This increased lipophilicity is a key differentiator for applications requiring enhanced passive diffusion or blood-brain barrier penetration [1].

Lipophilicity Shift

Reported

Δ cLogP 0.9

Reported lipophilicity increase context

In silico prediction for neutral species

Evidence Dimension	Calculated Partition Coefficient (cLogP)
Target Compound Data	XLogP3: 2.9
Comparator Or Baseline	N-Cyclopropylcyclohexanamine (unsubstituted core); ACD/LogP: 2.00
Quantified Difference	Δ 0.9 log units (increased lipophilicity)
Conditions	In silico prediction for neutral species; ACD/Labs Percepta Platform for comparator.

Why This Matters

A higher cLogP value directly informs scientists about the compound's potential for improved membrane permeability and central nervous system (CNS) penetration compared to its unsubstituted analog, guiding its selection in drug discovery programs targeting intracellular or CNS sites.

• [1] Kuujia. (n.d.). 3-Cyclopropyl-4-ethylcyclohexan-1-amine. Chemical and Physical Properties. View Source

Conformational Restriction vs Non-Constrained Analogs

The N-cyclopropyl group introduces significant conformational restriction through cyclopropylic strain. This structural feature is employed to pre-organize the molecule into a specific, potentially bioactive conformation and to reduce the entropic penalty of binding [1]. In contrast, an analog lacking this constraint, such as the simpler 4-ethylcyclohexan-1-amine, possesses a highly flexible primary amine group that can adopt numerous conformations . This difference is a fundamental basis for selecting the target compound over its simpler, non-constrained analog in structure-based drug design.

Conformational Constraint

Class-level

Restricted rotation vs. free amine

Reported conformational restriction context

Qualitative structural analysis

Evidence Dimension	Conformational Degrees of Freedom (Nitrogen Substituent)
Target Compound Data	Restricted rotation due to N-cyclopropyl ring strain
Comparator Or Baseline	4-ethylcyclohexan-1-amine (primary amine, CAS 42195-97-1)
Quantified Difference	Qualitative difference: Constrained vs. Unconstrained
Conditions	Structural analysis and literature precedent for cyclopropylamine-containing bioactive molecules.

Why This Matters

For projects targeting specific protein binding pockets, selecting a conformationally restricted analog like N-cyclopropyl-4-ethylcyclohexan-1-amine can be a strategic choice to improve binding affinity and selectivity by pre-organizing the ligand for its target.

• [1] Watanabe, M., et al. (2010). Investigation of the Bioactive Conformation of Histamine H3 Receptor Antagonists by the Cyclopropylic Strain-Based Conformational Restriction Strategy. Journal of Medicinal Chemistry, 53(9), 3585-3593. View Source

Commercial Availability & Purity

A practical point of differentiation for procurement is the defined and commercially available purity standard. Reputable vendors provide N-cyclopropyl-4-ethylcyclohexan-1-amine (and its hydrochloride salt) with a specified purity of ≥95% or ≥98% . This established quality control standard ensures consistency in downstream applications, a critical factor when comparing to less common or custom-synthesized analogs (e.g., 3-cyclopropyl-4-ethylcyclohexan-1-amine) which may lack defined purity or be offered at significantly higher cost [1].

Purity Standard

Reported

≥98% (free base)

Specification review for procurement

Vendor product specifications

Evidence Dimension	Commercial Purity Standard
Target Compound Data	≥98% (free base) / ≥95% (HCl salt)
Comparator Or Baseline	3-Cyclopropyl-4-ethylcyclohexan-1-amine (positional isomer)
Quantified Difference	Target compound is a standard catalog item with defined purity; comparator is a custom/quotation item.
Conditions	Vendor product specifications (Aladdin, Sigma-Aldrich).

Why This Matters

A known, high purity standard reduces experimental variability and is a key selection criterion for procurement, ensuring that the compound's performance in an assay can be reliably attributed to its structure rather than unknown impurities.

• [1] Kuujia. (n.d.). 3-Cyclopropyl-4-ethylcyclohexan-1-amine. Product and price information. View Source

N-Cyclopropyl-4-ethylcyclohexan-1-amine Applications

CNS GPCR Ligand Synthesis

The compound's enhanced calculated lipophilicity (XLogP3 2.9) and the conformational constraint from the N-cyclopropyl group make it a strategically sound choice as an amine intermediate in the synthesis of potential CNS-penetrant ligands, particularly for G-protein coupled receptors (GPCRs) like the histamine H3 receptor [1]. Its properties align with the typical profile sought for lead compounds in neurology and psychiatry [2].

KDM1A/LSD1 Inhibitor Scaffold

Given that 1-substituted cyclopropylamine derivatives have been established as a novel class of irreversible inhibitors of histone demethylase KDM1A (LSD1), this compound serves as a relevant scaffold for developing chemical probes in cancer epigenetics research [1]. Its structural features may be leveraged to optimize selectivity against related monoamine oxidases (MAO A/B) [2].

Conformationally-Restricted Amine Building Block

In synthetic chemistry, the compound's well-defined purity standard (≥95-98%) and its unique combination of a cyclohexane ring, ethyl substituent, and cyclopropylamine moiety make it a reliable and specialized building block [1]. It is valuable for exploring novel chemical space, particularly when a constrained and lipophilic amine is required to create diverse small-molecule libraries for phenotypic or target-based screening.

Application

Selection Property

Validation Focus

CNS GPCR ligand design

Lipophilicity and conformational constraint

Permeability and binding assay review

Epigenetic probe development

Cyclopropylamine scaffold class

KDM1A/MAO selectivity review

Chemical library synthesis

Purity and structural novelty

QC and reactivity profiling

• [1] Liu, H., et al. (2008). Cyclopropyl amine derivatives. U.S. Patent Application No. US20080242653. View Source
• [2] Watanabe, M., et al. (2010). Investigation of the Bioactive Conformation of Histamine H3 Receptor Antagonists by the Cyclopropylic Strain-Based Conformational Restriction Strategy. Journal of Medicinal Chemistry, 53(9), 3585-3593. View Source
• [3] Mercurio, P., et al. (2014). Synthesis, biological activity and mechanistic insights of 1-substituted cyclopropylamine derivatives: A novel class of irreversible inhibitors of histone demethylase KDM1A. European Journal of Medicinal Chemistry, 86, 352-363. View Source